1-Bromo-2-chloro-5-(difluoromethyl)-4-methoxybenzene

• IUPAC Name: 1-bromo-2-chloro-5-(difluoromethyl)-4-methoxybenzene
• InChI: InChI=1S/C8H6BrClF2O/c1-13-7-3-6(10)5(9)2-4(7)8(11)12/h2-3,8H,1H3
• InChI Key: PYSPMPZUZSGPNX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(F)F)Br)Cl
• Molecular Formula: C8H6BrClF2O
• Molecular Weight: 271.48 g/mol

Description

“1-Bromo-2-chloro-5-(difluoromethyl)-4-methoxybenzene” is a complex organic compound that contains a benzene ring, which is a cyclic compound with 6 carbon atoms and alternating double bonds. It has bromine (Br), chlorine (Cl), difluoromethyl (-CF2H), and methoxy (-OCH3) functional groups attached to the benzene ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with a simple benzene ring. The bromine, chlorine, difluoromethyl, and methoxy groups would be added in separate reactions, each requiring specific reagents and conditions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the planar, hexagonal benzene ring at its core. The bromine, chlorine, difluoromethyl, and methoxy groups would be attached to the ring at the 1, 2, 5, and 4 positions, respectively.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the electron-withdrawing nature of the halogen atoms (bromine and chlorine) and the difluoromethyl group, as well as the electron-donating nature of the methoxy group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the halogens and the methoxy group could increase the compound’s polarity, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its application. For example, if it were used as a pharmaceutical, its mechanism of action would depend on how the compound interacts with biological molecules in the body.

Safety and Hazards

As with any chemical, handling “1-Bromo-2-chloro-5-(difluoromethyl)-4-methoxybenzene” would require appropriate safety measures. These might include wearing protective clothing and working in a well-ventilated area. The specific hazards of this compound would depend on its reactivity and toxicity.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its mechanism of action in more detail, and conducting clinical trials.